4-Defluoro dolutegravir
4-Defluoro dolutegravir
Brand Name:
Vulcanchem
CAS No.:
1863916-87-3
VCID:
VC0108909
InChI:
InChI=1S/C20H20FN3O5/c1-11-6-7-29-15-10-23-9-13(17(25)18(26)16(23)20(28)24(11)15)19(27)22-8-12-4-2-3-5-14(12)21/h2-5,9,11,15,26H,6-8,10H2,1H3,(H,22,27)/t11-,15+/m1/s1
SMILES:
CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=CC=CC=C4F)O
Molecular Formula:
C₂₀H₂₀FN₃O₅
Molecular Weight:
401.39
4-Defluoro dolutegravir
CAS No.: 1863916-87-3
Cat. No.: VC0108909
Molecular Formula: C₂₀H₂₀FN₃O₅
Molecular Weight: 401.39
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1863916-87-3 |
|---|---|
| Molecular Formula | C₂₀H₂₀FN₃O₅ |
| Molecular Weight | 401.39 |
| IUPAC Name | (3S,7R)-N-[(2-fluorophenyl)methyl]-11-hydroxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxamide |
| Standard InChI | InChI=1S/C20H20FN3O5/c1-11-6-7-29-15-10-23-9-13(17(25)18(26)16(23)20(28)24(11)15)19(27)22-8-12-4-2-3-5-14(12)21/h2-5,9,11,15,26H,6-8,10H2,1H3,(H,22,27)/t11-,15+/m1/s1 |
| SMILES | CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=CC=CC=C4F)O |
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